Gamabufotalin
Gamabufotalin
Gamabufogenin is a steroid lactone. It derives from a bufanolide.
Brand Name:
Vulcanchem
CAS No.:
465-11-2
VCID:
VC0191282
InChI:
InChI=1S/C24H34O5/c1-22-9-7-16(25)11-15(22)4-5-18-21(22)19(26)12-23(2)17(8-10-24(18,23)28)14-3-6-20(27)29-13-14/h3,6,13,15-19,21,25-26,28H,4-5,7-12H2,1-2H3/t15-,16+,17-,18-,19-,21-,22+,23-,24+/m1/s1
SMILES:
Molecular Formula:
C24H34O5
Molecular Weight:
402.5 g/mol
Gamabufotalin
CAS No.: 465-11-2
Natural Products
VCID: VC0191282
Molecular Formula: C24H34O5
Molecular Weight: 402.5 g/mol
CAS No. | 465-11-2 |
---|---|
Product Name | Gamabufotalin |
Molecular Formula | C24H34O5 |
Molecular Weight | 402.5 g/mol |
IUPAC Name | 5-[(3S,5R,8R,9S,10S,11R,13R,14S,17R)-3,11,14-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one |
Standard InChI | InChI=1S/C24H34O5/c1-22-9-7-16(25)11-15(22)4-5-18-21(22)19(26)12-23(2)17(8-10-24(18,23)28)14-3-6-20(27)29-13-14/h3,6,13,15-19,21,25-26,28H,4-5,7-12H2,1-2H3/t15-,16+,17-,18-,19-,21-,22+,23-,24+/m1/s1 |
Standard InChIKey | FMTLOAVOGWSPEF-KJRPADTMSA-N |
Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2[C@@H](C[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O |
Canonical SMILES | CC12CCC(CC1CCC3C2C(CC4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O |
Description | Gamabufogenin is a steroid lactone. It derives from a bufanolide. |
Synonyms | gamabufotalin |
PubChem Compound | 259803 |
Last Modified | Nov 11 2021 |
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